Edible-medicinal fungi have shown many beneficial health effects. Cordyceps guangdongensis is a novel edible-medicinal fungus in China. In this study, we investigated the effects of ethanolic extract from C. guangdongensis fruiting bodies (CGE), and comprehensively dissected the effects of CGE on fat accumulation, dyslipidemia, gut microbial composition, and short chain fatty acids (SCFAs). Results showed that CGE markedly inhibited body weight gain, decreased fat accumulation in various tissues, and significantly improved glucose tolerance and hyperlipidemia. CGE notably restored high-fat diet induced microbial shift from Bacteroidetes to Firmicutes, and markedly increased the abundances of beneficial gut microbiota (such as Akkermansia muciniphila and Bifidobacterium animalis). Interestingly, CGE also significantly promoted butyric acid (BA) production. Pairwise correlation analysis found that A. muciniphila, B. animals and BA were negatively associated with several fat-related parameters and blood lipid indicators. Together, our results suggested that CGE represented a potential novel supplement to treat obesity and related complications.

A novel acidic homogeneous polysaccharide (AIPW50-1) with a molecular weight of 214.5 kDa was isolated by hot water extraction and several column chromatographic purification methods from Arca inflata Reeve. The repeating structural units of AIPW50-1 were elucidated by the combined chemical and instrumental analyses. AIPW50-1 is composed of glucose, glucuronic acid and galactose with molar ratio of 18.06: 1.00: 1.56. The backbone of AIPW50-1 consisted of →4)-α-D-GlcpA-(1→, →4)-α-D-Glcp-(1→ and →4,6)-α-D-Glcp-(1→ with two branches of α-D-Glcp-(1→ and →6)-β-D-Galp-(1→ terminated with α-D-Glcp-(1→, respectively. The antioxidant assay demonstrated that AIPW50-1 possessed strong ABTS free radical scavenging activity and prominently stimulated the secretion of a cytotoxic molecule (NO), cytokines (TNF-α and IL-6) by murine RAW 264.7 macrophages. The in vivo antioxidative effect of AIPW50-1 was further evaluated using Caenorhabdiyis elegans oxidative stress model. AIPW50-1 could prolong the lifespan, improve locomotory behavior and reproductive ability, and significantly enhance intracellular activities of catalase (CAT), superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) of C. elegans by 19.80 %, 17.05 % and 17.22 % at 4 mg/mL. These results suggested that AIPW50-1 has the potential to be used as a functional additive with antioxidant and immunomodulatory effects.

Circadian rhythms are endogenous oscillations that regulate physiological and biochemical processes with approximately 24-h rhythms. Circadian rhythmic disorders caused by a high-fat diet (HFD) are associated with metabolic syndrome and obesity. Herein, we assessed whether black ginger (Kaempferia parviflora) modulates disturbances in the circadian rhythm and improves obesity caused by an HFD in C57BL/6 mice. Three study groups were created: normal diet, HFD, and HFD + K. parviflora extract (KPE). HFD-fed mice showed attenuated circadian locomotor activity, weight gain, and increased serum triglyceride and cholesterol levels, whereas HFD mice administered KPE showed improved circadian locomotor activity and reduced body weight and serum triglyceride levels. Moreover, following RNAi knockdown of clock genes in 3T3-L1 adipocytes, KPE was found to enhance clock gene expression and induce lipolysis-related gene expression in adipocytes. Collectively, these results suggest that KPE improves rhythm disturbances in HFD-fed mice and exhibits anti-obesity effects.

This systematic review and dose–response meta-analysis of randomized controlled trials investigate the influence of psyllium consumption on metabolic syndrome indices. We use PubMed, Scopus and ISI Web of Science (WOS) for searching to recognize eligible publications from 2022 to 2023. Psyllium consumption significantly decreases fasting blood glucose (FBS) (weighted mean difference [WMD]: −6.89; 95% CI: −10.62, −3.16; p  0.05), diastolic blood pressure (DBP) (WMD: 0.04; 95% CI: −0.52, 0.61; p > 0 0.05), and waist circumference (WC) (WMD: 0.72; 95% CI: −0.92, 2.37; p > 0.05), and non-significant decreases triglyceride (TG) (WMD: −5.29; 95% CI: −12.14, 1.54; p > 0 0.05). Results showed a significant decrease in FBS and SBP, and non-significant increase in HDL_C, DBP and WC, and decrease in TG levels following psyllium consumption.

Ovotransferrin (OVT) is a natural protein with various nutritional and biological benefits. However, further research is required to explore its effects and underlying mechanisms. To bridge this gap, conventional physiological methods with modern multi-omics approaches were employed to investigate the functional effects, metabolic targets and potential mechanisms of OVT, using Caenorhabditis elegans (C. elegans) as the model. Results revealed that OVT could improve oxidative stress and prolong lifespan in C. elegans by enhancing the activities of antioxidant enzymes and lowering levels of malondialdehyde, lipofuscin, and reactive oxygen species. Integrative analysis indicated that the upregulation of genes encoding Cytochrome P450 and sod-2, and the increase in polyunsaturated fatty acids and salidroside should be closely associated with its effects in C. elegans. Moreover, enhanced intestinal mitochondria activity was observed in SJ4143 mutants. These results suggested that the action mechanisms of OVT in health promotion involved regulating lipid metabolism and boosting energy metabolism.

γ-Oryzanol, a unique component of rice bran, has been shown to exert anti-anxiety and anti-depressive effects. Evidence suggests that γ-oryzanol may affect sleep; however, sedative-hypnotic effects have not been reported. In this study, a pentobarbital-induced sleep test and sleep-wake profile assessment using recorded electroencephalography are used. Also, the molecular mechanism of γ-oryzanol’s sleep effects is evaluated in histamine H1 receptor (H1R)-knockout (KO) mice. γ-Oryzanol gave a dose-dependent reduction in sleep latency and increased the amount of non-rapid eye movement sleep (NREMS). The hypnotic effects of γ-oryzanol were comparable to those of the positive control doxepin, an H1R antagonist. In an in vivo mechanistic study, its hypnotic effects were completely blocked by the H1R agonist 2-pyridylethylamine. Additionally, neither γ-oryzanol nor doxepin increased NREMS or decreased sleep latency in H1R-KO mice. The results demonstrate that γ-oryzanol reduces sleep latency and promotes NREMS in mice via H1R antagonism.

S-allyl-L-cysteine (SAC) is a sulfur-containing substance found in aged garlic extract (AGE), which has been observed to have numerous biological activities, including antioxidant and anti-inflammatory properties. Compared to intact garlic, SAC has fewer odors and decreased toxicity, making it a more appealing option for individuals looking to gain the health benefits of garlic without experiencing unpleasant side effects such as indigestion and bad breath. SAC has been found to have potent antioxidant effects, protecting the body against oxidative stress and damage caused by free radicals. This may be particularly beneficial for those with chronic diseases such as cardiovascular disease, diabetes, and cancer, where oxidative stress plays a key role in disease progression. Additionally, SAC has anti-inflammatory effects, which may help prevent or manage conditions associated with chronic inflammation, such as arthritis, asthma, and Alzheimer's disease. SAC is a chemically and physiologically fascinating substance with multiple pharmacological qualities, and as research continues into its potential health benefits, it may become an increasingly popular dietary supplement. The main aim of this work is to provide a comprehensive overview on physicochemical nature, mechanism, pharmacokinetics, and physiological functions of SAC.

Weizmannia coagulans is considered an ideal probiotic owing to its function and stability during production and storage. This study aims to evaluate the efficacy and safety of W. coagulans HOM5301 as an immunoregulatory probiotic. Whole genome analysis demonstrated that W. coagulans HOM5301 had no antibiotic resistance or virulence genes, but contained four gene clusters of secondary metabolites related to antimicrobial activities. W. coagulans HOM5301 spores tolerated gastrointestinal tract conditions with a survival rate of 86.33%. The spent culture broth of W. coagulans HOM5301 showed strong antimicrobial activity against foodborne pathogens. W. coagulans HOM5301 stimulated macrophages to produce more TNF-α but less IL-10 than that of the controls. Daily treatment with W. coagulans HOM5301 spores for 31 days positively modulated the gut microbiota and boosted both innate and adaptive immunity in a dose-dependent manner in mice. In conclusion, W. coagulans HOM5301 can be safely consumed by humans to induce robust immunity.

Diabetes retinopathy (DR) is a common complication associated with diabetes. This study aimed to investigate ameliorative effect of black raspberry anthocyanins (BRAs) on DR and underlying inhibition mechanism of protein tyrosine phosphatase 1B (PTP1B)-endoplasmic reticulum stress (ERS) with retinal pigment epithelial cells apoptosis exposed to high glucose and tunicamycin and DR rats induced by STZ and high-fat and high-sugar diet. The results showed that TG and TC levels were markedly decreased, and disarrangement of retinas was markedly improved after BRA administration. Moreover, after pre-incubation with BRAs, morphological changes and mitochondrial membrane potential were significantly improved, whereas the apoptosis rates, activities of PTP1B and Caspase-1, and reactive oxygen species levels were significantly decreased. Finally, BRAs exhibited an efficient combination with GRP78, and they significantly suppressed protein expression of axis PTP1B-ERS. The results offer a basis for mastering ameliorated DR with BRAs and further first enhanced the mechanism of inhibiting axis PTP1B-ERS.

Dietary polyphenols improve gut health either through their direct effects on the intestinal barrier and antioxidant and immune systems of the host or through the action of metabolites produced by the microbiota. We have focused on phenolic acids like gallic acid and curcumin, stilbenes like resveratrol, and flavonoids such as quercetin, daidzein, and anthocyanins that can chelate metals and scavenge free radicals to prevent or treat intestinal inflammation and brain disorders. Although polyphenols undergo both phase I and II metabolisms, only a tiny fraction of the catabolites is bioavailable. The gut microbiota catabolizes these compounds to produce beneficial metabolites for the host.Fish can be suitable models for obtaining in-depth knowledge about the absorption and metabolism of polyphenols, and their breakdown by the gut microbiota. Gathering such knowledge along with their effects on the immune system could reveal the effectiveness of bioactive compounds like polyphenols in tackling intestine and brain disorders.